Cas no 1159988-75-6 (3,5-bis(4-bromophenyl)-4-chloro-1H-pyrazole)

• Product Name: 3,5-bis(4-bromophenyl)-4-chloro-1H-pyrazole
• CAS No: 1159988-75-6
• MF: C₁₅H₉Br₂ClN₂
• MW: 412.506360769272
• MDL: MFCD08552841
• CID: 3059717
• PubChem ID: 19587638
• Update Time: 2025-08-04

3,5-bis(4-bromophenyl)-4-chloro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis-(4-bromo-phenyl)-4-chloro-1H-pyrazole
• 3,5-bis(4-bromophenyl)-4-chloro-1H-pyrazole
• CS-0268083
• EN300-230070
• BBL040161
• AKOS000311407
• STK349945
• 1159988-75-6

• MDL： MFCD08552841
• Inchi： 1S/C15H9Br2ClN2/c16-11-5-1-9(2-6-11)14-13(18)15(20-19-14)10-3-7-12(17)8-4-10/h1-8H,(H,19,20)
• InChI Key： ZCORJOGONKPSMW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(C(C2C=CC(=CC=2)Br)=NN1)Cl

Computed Properties

• Exact Mass: 411.88005Da
• Monoisotopic Mass: 409.88210Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 28.7Ų

Additional information on 3,5-bis(4-bromophenyl)-4-chloro-1H-pyrazole

Recent Advances in the Study of 3,5-bis(4-bromophenyl)-4-chloro-1H-pyrazole (CAS: 1159988-75-6)

The compound 3,5-bis(4-bromophenyl)-4-chloro-1H-pyrazole (CAS: 1159988-75-6) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic pyrazole derivative, characterized by its brominated phenyl rings and chloro substitution, has shown promising activity in various biological assays, particularly in the context of kinase inhibition and anticancer drug development.

Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated that this compound exhibits potent inhibitory activity against several cancer-related kinases, including EGFR and VEGFR-2, with IC50 values in the low micromolar range. The molecular docking studies revealed that the bromine atoms at the para positions of the phenyl rings play a crucial role in forming halogen bonds with key amino acid residues in the ATP-binding pocket of these kinases.

A 2024 study in Bioorganic Chemistry explored the compound's potential as a lead structure for developing novel antiproliferative agents. The research team synthesized a series of derivatives and found that the parent compound showed remarkable selectivity against certain cancer cell lines, particularly in breast and colon cancer models. The mechanism of action appears to involve both direct kinase inhibition and induction of apoptosis through mitochondrial pathways.

From a chemical synthesis perspective, recent advancements published in Organic Process Research & Development (2023) have improved the production efficiency of 3,5-bis(4-bromophenyl)-4-chloro-1H-pyrazole. The new synthetic route reduces the number of steps from five to three while maintaining high purity (>98%) and yield (75-80%). This development is particularly significant for scaling up production for preclinical studies.

Pharmacokinetic studies conducted in animal models (European Journal of Pharmaceutical Sciences, 2024) indicate that the compound shows moderate oral bioavailability (35-40%) and favorable tissue distribution, with particularly high accumulation in tumor tissues. However, challenges remain regarding its metabolic stability, as the compound undergoes rapid glucuronidation in the liver, leading to relatively short plasma half-life (2-3 hours).

Future research directions highlighted in recent review articles suggest several promising avenues for this compound class, including: 1) development of prodrug strategies to improve metabolic stability, 2) exploration of combination therapies with existing anticancer agents, and 3) structural modifications to enhance selectivity for specific kinase targets. The unique halogen-rich structure of 3,5-bis(4-bromophenyl)-4-chloro-1H-pyrazole continues to make it an attractive scaffold for medicinal chemistry optimization.